Cas no 2228234-12-4 (4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2228234-12-4
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5792650
• PubChem ID: 165667062
• Update Time: 2025-06-13

4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2228234-12-4
• EN300-1955177
• 4-[(azetidin-3-yl)methyl]-3-(trifluoromethyl)-1H-pyrazole
• 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C8H10F3N3/c9-8(10,11)7-6(4-13-14-7)1-5-2-12-3-5/h4-5,12H,1-3H2,(H,13,14)
• InChI Key： LKFMULPGTXMUHT-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=NN1)CC1CNC1)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228234-12-4)

4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228234-12-4, represents a convergence of structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development. The presence of both an azetidine moiety and a trifluoromethyl group in its molecular framework imparts unique physicochemical properties that are highly relevant to modern pharmacological applications.

The azetidine ring is a five-membered heterocyclic structure that introduces flexibility and potential for conformational diversity, which is often exploited in the design of bioactive molecules. This feature can facilitate interactions with biological targets, such as enzymes or receptors, by allowing the compound to adopt multiple binding conformations. On the other hand, the trifluoromethyl group is a well-documented pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity. Its incorporation into the molecular scaffold of 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole suggests that this compound may exhibit improved pharmacokinetic profiles compared to its unsubstituted counterparts.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The compound 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole aligns with this trend by combining structural elements that are known to contribute to drug-like properties. Specifically, the pyrazole core is a prevalent scaffold in medicinal chemistry, with numerous examples demonstrating its utility in addressing a wide range of therapeutic indications. The modification of this core with an azetidine side chain and a trifluoromethyl substituent opens up new avenues for exploring its biological activity.

One of the most compelling aspects of this compound is its potential application in the development of inhibitors for enzymes that play critical roles in disease pathways. For instance, studies have shown that derivatives of pyrazole can interact with various metabolic enzymes, modulating their activity to achieve therapeutic effects. The structural features of 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole, particularly the combination of the azetidine ring and the trifluoromethyl group, may enable it to bind selectively to target enzymes while minimizing off-target interactions. This selectivity is crucial for reducing adverse effects and improving patient outcomes.

Moreover, the compound's molecular architecture suggests that it may exhibit favorable solubility and bioavailability characteristics. The presence of both polar and nonpolar regions—due to the azetidine nitrogen atoms and the lipophilic trifluoromethyl group, respectively—can enhance its ability to cross biological membranes, thereby improving its absorption and distribution within the body. These pharmacokinetic advantages are essential for ensuring that the drug reaches its intended target at effective concentrations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole interacts with biological targets at the molecular level. These computational studies have already identified potential binding sites on enzymes and receptors where this compound may exert its effects. Such information is invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

In addition to its potential as an enzyme inhibitor, there is growing interest in exploring the antimicrobial properties of compounds containing pyrazole derivatives. The structural motifs present in 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole could confer activity against bacteria, fungi, or even viruses by interfering with essential cellular processes. Given the increasing prevalence of antibiotic-resistant pathogens, developing novel antimicrobial agents is a critical priority in global healthcare. This compound represents a promising starting point for such investigations.

The synthesis of complex organic molecules like 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole requires meticulous planning and execution to ensure high yield and purity. Modern synthetic methodologies have made significant strides in enabling the efficient construction of intricate molecular frameworks. Techniques such as transition-metal-catalyzed cross-coupling reactions and stereoselective transformations have been particularly useful in assembling heterocyclic structures like this one. By employing these advanced synthetic strategies, chemists can access derivatives of this compound with tailored properties for further biological evaluation.

The safety profile of any potential drug candidate must be thoroughly evaluated before it can proceed to clinical trials. While preliminary studies suggest that compounds with similar structures are well-tolerated, further toxicological assessments are necessary to confirm the safety of 4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole. These studies will focus on assessing potential hepatotoxicity, nephrotoxicity, or other adverse effects that might arise from prolonged exposure to this molecule. Comprehensive toxicological data will be essential for supporting regulatory submissions and ensuring patient safety.

In conclusion,4-(azetidin-3-yl)methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2228234-12-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of an azetidine ring, a trifluoromethyl group, and a pyrazole core positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing research efforts are focused on elucidating its biological activity, optimizing its pharmacokinetic properties, and evaluating its safety profile for future clinical applications.